Cas no 1824254-93-4 (Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate
• CAS No: 1824254-93-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD24519480
• CID: 5605902
• PubChem ID: 129995997
• Update Time: 2025-06-13

Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-8752778
• 1824254-93-4
• tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate
• Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate

• MDL： MFCD24519480
• Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)7-6-8(12)11(7,4)5/h7-8H,6,12H2,1-5H3
• InChI Key： CVNCLTOXBYFREU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C1(C)C)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate

Research Brief on Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate (CAS: 1824254-93-4) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate (CAS: 1824254-93-4) is a cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

The structural motif of cyclobutane, especially with the tert-butyl carboxylate and amino functional groups, provides a rigid scaffold that can enhance binding affinity and selectivity. Researchers have leveraged this compound to design inhibitors for various enzymes, including kinases and proteases, which are critical targets in oncology and inflammatory diseases. The compound's stability and synthetic accessibility further contribute to its prominence in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate was utilized as a key intermediate in the synthesis of a novel class of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range. The researchers highlighted the compound's role in improving pharmacokinetic properties, such as metabolic stability and oral bioavailability.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in peptide mimetics. The rigid cyclobutane core was used to constrain peptide conformations, leading to enhanced binding to target proteins. This approach has shown promise in the development of therapeutics for neurodegenerative diseases, where modulating protein-protein interactions is a key strategy.

Beyond its medicinal applications, Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate has also been explored in chemical biology for probing biological mechanisms. Its incorporation into fluorescent probes and affinity labels has enabled researchers to study enzyme dynamics and cellular pathways with high precision. These tools are invaluable for understanding disease mechanisms and identifying new drug targets.

Despite its potential, challenges remain in the large-scale synthesis and optimization of derivatives based on this scaffold. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient routes to access this compound and its analogs. Collaborative efforts between academia and industry are expected to further expand its applications in drug discovery.

In conclusion, Tert-butyl 3-amino-2,2-dimethylcyclobutane-1-carboxylate (CAS: 1824254-93-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility, combined with recent breakthroughs in synthetic and medicinal chemistry, positions it as a valuable tool for developing next-generation therapeutics. Ongoing research will likely uncover additional applications, solidifying its role in addressing unmet medical needs.